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Compound of Interest

Compound Name: PPTN Mesylate

CAS No.: 1160271-31-7

Cat. No.: B610177

Get Quote

High-Affinity P2Y14 Receptor Antagonist
Senior Application Scientist Note: PPTN (4-[4-(4-piperidinyl)phenyl]-7-[4-

(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid) is the gold-standard chemical probe for

the P2Y14 receptor. While the Hydrochloride (HCl) salt is the most cited form in literature, the

Mesylate (Methanesulfonate) salt is often selected in drug development contexts to enhance

aqueous solubility and bioavailability. However, the lipophilic naphthoic acid core remains a

challenge. This guide addresses the specific physicochemical and biological hurdles of working

with PPTN Mesylate.

Part 1: Solubility & Formulation (The #1 Pitfall)
Q: My PPTN Mesylate precipitates immediately upon adding it to the cell culture media. What

went wrong?

A: You likely triggered "Solvent Shock" by adding a high-concentration DMSO stock directly to

a saline-rich buffer.
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Although the Mesylate counterion improves solubility compared to the free base, the core

PPTN molecule is highly hydrophobic. When a DMSO stock hits an aqueous buffer (like PBS or

DMEM), the water strips the DMSO solvation shell faster than the mesylate ion can stabilize

the structure, causing the compound to crash out as a micro-precipitate. This precipitate is

often invisible to the naked eye but will zero out your biological activity.

The Fix: The "Step-Down" Dilution Protocol Do not go from 100% DMSO to 0.1% DMSO in one

step. Use an intermediate solvent or carrier.

Recommended In Vitro Protocol:

Stock: Dissolve PPTN Mesylate in 100% anhydrous DMSO to 10 mM.

Intermediate: Dilute the stock 1:10 into a solution of 0.5% BSA (Bovine Serum Albumin) in

PBS. The albumin acts as a carrier protein, sequestering the lipophilic tail of PPTN and

preventing aggregation.

Final: Dilute this intermediate into your assay media.

Q: How do I formulate PPTN Mesylate for in vivo (IP/PO) administration?

A: Avoid simple saline. Use a co-solvent system or Cyclodextrin.

For animal studies, simple saline suspensions lead to poor bioavailability and erratic data.

Vehicle System Composition Pros Cons

Standard Co-solvent

5% DMSO + 5%

Tween-80 + 90%

Saline

Easy to prepare;

stable for ~4 hours.

Tween-80 can cause

histamine release in

some models.

Cyclodextrin (Gold

Standard)

20% (w/v) HP-β-CD in

water

Excellent solubility;

biologically inert;

reduces irritation.

Requires

stirring/sonication for

1-2 hours to complex.

PEG Formulation
10% DMSO + 40%

PEG400 + 50% Water

High solubilizing

power.

High viscosity;

potential osmotic

effects in gut (if PO).
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Critical Handling Note: Mesylate salts are often hygroscopic. Store the solid powder in a

desiccator at -20°C. If the powder becomes sticky or clumps, it has absorbed water, which alters

the molecular weight calculation for dosing.

Part 2: Experimental Design & Biological Validation
Q: I treated my cells with PPTN, but I don't see any change in Calcium flux. Is the drug

inactive?

A: Not necessarily. You might be measuring the wrong pathway.

P2Y14 is a Gi/o-coupled GPCR.[1][2][3] Its primary signaling mechanism is the inhibition of

Adenylyl Cyclase, leading to reduced cAMP levels. It does not robustly mobilize Calcium (Gq

pathway) in many cell lines unless they are specifically engineered (e.g., Gqi chimeras) or are

specific immune cells (like neutrophils) where Gi-beta-gamma subunits drive PLC activation.

The Fix: Validate with a cAMP Assay To confirm PPTN activity, you must first stimulate cAMP

(e.g., with Forskolin) and then measure how well the agonist (UDP-Glucose) lowers it. PPTN

should reverse this lowering.

Q: What is the correct dosing window to ensure selectivity?

A: Stay below 1 µM.

PPTN is highly selective for P2Y14 (

pM).[4][5]

Optimal Range: 1 nM – 100 nM.

Selectivity Threshold: At >1 µM, PPTN remains selective against other P2Y receptors, but

non-specific hydrophobic interactions with membranes or transporters can occur.
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In Vivo Dose: 1 – 10 mg/kg (i.p.) is typically effective. Doses >30 mg/kg may incur off-target

toxicity unrelated to P2Y14.

Part 3: Visualizing the Workflow & Mechanism
Figure 1: Solubility & Preparation Workflow
Caption: Step-by-step dissolution strategy to prevent precipitation of the hydrophobic PPTN

pharmacophore.
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Figure 2: P2Y14 Signaling & PPTN Mechanism
Caption: PPTN blocks the Gi-mediated reduction of cAMP. In standard assays, Forskolin is

used to raise cAMP baselines.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b610177/docs?utm_src=pdf-body-img#technical-guide-optimization-and-troubleshooting-for-pptn-mesylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logic Flow

UDP-Glucose
(Agonist)

P2Y14 Receptor

Activates

PPTN Mesylate
(Antagonist)

Blocks
Gi Protein

(Alpha Subunit)
Couples

Adenylyl Cyclase
Inhibits

cAMP Levels
Generates

Agonist (UDP-Glc) -> Lowers cAMP
PPTN -> Restores cAMP

Click to download full resolution via product page

References
Barrett, M. O., et al. (2013). "A Selective High-Affinity Antagonist of the P2Y14 Receptor

Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils." Molecular

Pharmacology.

Gauthier, J. Y., et al. (2011). "The discovery of potent, selective, and orally bioavailable

P2Y14 receptor antagonists." Bioorganic & Medicinal Chemistry Letters.

Lazarowski, E. R., & Harden, T. K. (2015). "UDP-Sugars as Extracellular Signaling

Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation."

Molecular Pharmacology.

Slater, B. J., et al. (2016). "Selection of a Water-Soluble Salt Form of a Preclinical Candidate:

Multiwell-Plate Salt Screening and Characterization." ACS Omega. (General reference for

Mesylate vs HCl salt solubility advantages).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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